![molecular formula C11H11NO B6254966 2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one CAS No. 1368690-99-6](/img/no-structure.png)
2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one
Overview
Description
2,4'-Dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one (DHQ) is an organic compound that has been studied extensively over the past few decades due to its potential applications in the biomedical and pharmaceutical fields. DHQ is a cyclic hydrocarbon, and has been found to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer activities. In addition, DHQ has been used as a model compound to study the mechanism of action of other compounds, as well as to study the effects of various environmental conditions on the activity of DHQ.
Mechanism of Action
The exact mechanism of action of 2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one is still not fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, this compound is thought to act as an antioxidant, scavenging free radicals and thus preventing oxidative damage to cells.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. In vitro studies have shown that this compound is able to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. In addition, this compound has been found to possess antioxidant and anti-cancer activities.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one in laboratory experiments is that it is relatively easy to synthesize and is relatively stable in solution. In addition, this compound has been found to possess a wide range of biological activities, making it a useful tool for studying the effects of various environmental conditions on the activity of this compound. However, one of the limitations of using this compound in laboratory experiments is that it is not water-soluble, and thus must be dissolved in a suitable solvent before use.
Future Directions
There are several potential future directions for 2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one research. For example, further research could be conducted to better understand the mechanism of action of this compound and its effects on various biochemical and physiological processes. In addition, further studies could be conducted to determine the efficacy of this compound in various disease models, and to develop new methods of synthesis. Finally, further research could be conducted to develop new derivatives of this compound with improved biological activity.
Synthesis Methods
2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one can be synthesized through a variety of methods, including the reaction of cyclopropyl ketone with quinoline in the presence of a base such as sodium hydroxide. This reaction yields a cyclopropyl quinoline derivative, which can then be oxidized to form this compound. Alternatively, this compound can be synthesized from cyclopropyl ketone and quinoline by treating the mixture with a solution of sulfuric acid and sodium nitrite. This reaction produces a cyclopropyl quinoline derivative, which can then be oxidized to form this compound.
Scientific Research Applications
2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one has been studied extensively due to its potential applications in the biomedical and pharmaceutical fields. This compound has been found to possess a wide range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer activities. In addition, this compound has been used as a model compound to study the mechanism of action of other compounds, as well as to study the effects of various environmental conditions on the activity of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one involves the cyclization of a substituted cyclopropane ring with a quinoline ring. The reaction is carried out under acidic conditions to facilitate the formation of the spirocyclic compound.", "Starting Materials": [ "2-cyclopropylacetic acid", "2-aminobenzaldehyde", "acetic anhydride", "sulfuric acid", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-cyclopropylacetic acid with 2-aminobenzaldehyde in ethanol to form 2-(2-cyclopropylacetyl)quinoline.", "Step 2: Cyclization of 2-(2-cyclopropylacetyl)quinoline with sulfuric acid to form the spirocyclic intermediate.", "Step 3: Treatment of the spirocyclic intermediate with sodium acetate and acetic anhydride to form the final product, 2',4'-dihydro-1'H-spiro[cyclopropane-1,3'-quinolin]-4'-one." ] } | |
CAS RN |
1368690-99-6 |
Molecular Formula |
C11H11NO |
Molecular Weight |
173.21 g/mol |
IUPAC Name |
spiro[1,2-dihydroquinoline-3,1'-cyclopropane]-4-one |
InChI |
InChI=1S/C11H11NO/c13-10-8-3-1-2-4-9(8)12-7-11(10)5-6-11/h1-4,12H,5-7H2 |
InChI Key |
IMWVCINSMVWIPY-UHFFFAOYSA-N |
Canonical SMILES |
C1CC12CNC3=CC=CC=C3C2=O |
Purity |
95 |
Origin of Product |
United States |
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